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Compound of Interest

Compound Name: 6-Bromo-4,4-dimethylthiochroman

Cat. No.: B176867

Application Notes and Protocols for 6-Bromo-
4,4-dimethylthiochroman

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the safe handling and
storage of 6-Bromo-4,4-dimethylthiochroman (CAS No: 11210-44-8). The information herein
is a synthesis of available safety data and general laboratory best practices for handling
chemical intermediates.

Disclaimer: A comprehensive Safety Data Sheet (SDS) for 6-Bromo-4,4-
dimethylthiochroman is not readily available. The following procedures are based on the
hazard information available for this compound and for structurally similar chemicals.[1][2] It is
imperative to supplement these guidelines with a thorough risk assessment before
commencing any experimental work.

Compound Identification and Properties

6-Bromo-4,4-dimethylthiochroman is a pharmaceutical intermediate, notably used as a
precursor in the synthesis of Tazarotene, a retinoid receptor agonist for treating psoriasis and
acne.[3]
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Property Value Source
CAS Number 112110-44-8 [4][5][6]
Molecular Formula C11H13Brs [4115][6]
Molecular Weight 257.19 g/mol [516]1[7]
Physical Form Solid [11[3]
Appearance Off-white to yellow [3]
Purity 97% [7]
Storage Temperature 2-8°C [31[7]

Hazard Identification and Safety Precautions

Based on available data, 6-Bromo-4,4-dimethylthiochroman is classified with the following

hazards:
Hazard Statement Description GHS Pictogram Signal Word
o GHSO07 (Exclamation ]
H315 Causes skin irritation Warning
Mark)
Causes serious eye GHSO07 (Exclamation _
H319 o Warning
irritation Mark)
Source:[7]

Personal Protective Equipment (PPE): A comprehensive list of required PPE is essential for the
safe handling of this compound.
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Equipment Specification

Nitrile or other appropriate chemically resistant

Gloves

gloves.
Eye Protection Safety glasses with side shields or goggles.
Lab Coat Standard laboratory coat.

Not generally required for small quantities in a
Respiratory Protection well-ventilated area. Use a NIOSH-approved

respirator if generating dust or aerosols.

Detailed Protocols for Safe Handling and Storage

3.1. General Handling Protocol:
e Preparation:

o Ensure the work area is clean and uncluttered.

o Verify that a safety shower and eyewash station are readily accessible.

o Don appropriate Personal Protective Equipment (PPE) as outlined in the table above.
* Weighing and Aliquoting:

o Conduct all weighing and handling of the solid compound within a certified chemical fume
hood to minimize inhalation exposure.

o Use a spatula or other appropriate tool to transfer the solid. Avoid creating dust.

o If transferring to a new container, ensure it is properly labeled with the compound name,
CAS number, and relevant hazard warnings.

 Dissolving the Compound:

o When dissolving the solid, add the solvent to the vessel containing the compound slowly
to avoid splashing.
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o If the dissolution process is exothermic, use an ice bath to control the temperature.

e Post-Handling:
o Thoroughly wash hands and any exposed skin with soap and water after handling.[1][8]
o Clean all equipment and the work area to remove any residual chemical.

o Dispose of contaminated materials and waste in a designated, labeled hazardous waste
container.[1][8]

3.2. Storage Protocol:
o Container: Store in the original, tightly sealed container.[1]
» Temperature: Maintain the storage temperature between 2-8°C.[3][7]

o Environment: Keep in a dry, well-ventilated area away from incompatible materials such as
strong oxidizing agents.[1]

o Labeling: Ensure the container is clearly labeled with the chemical name, CAS number, and
hazard pictograms.

3.3. First Aid Measures:
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Exposure Route

First Aid Procedure

Skin Contact

Immediately wash the affected area with plenty
of soap and water.[1][8] If skin irritation persists,

seek medical attention.[1]

Eye Contact

Rinse cautiously with water for several minutes.
Remove contact lenses if present and easy to
do. Continue rinsing.[1][8] If eye irritation

persists, seek medical attention.[1]

Move the person to fresh air and keep them in a

Inhalation position comfortable for breathing.[1][8] If feeling
unwell, call a poison center or doctor.[1]
) Do NOT induce vomiting. Rinse mouth with
Ingestion ) i ) i
water. Seek immediate medical attention.
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Caption: Workflow for the safe handling and storage of 6-Bromo-4,4-dimethylthiochroman.
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Caption: First aid and emergency response protocol for exposure incidents.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [safe handling and storage procedures for 6-Bromo-4,4-
dimethylthiochroman]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b176867#safe-handling-and-storage-procedures-for-6-
bromo-4-4-dimethylthiochroman]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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